Cas no 1296272-87-1 (3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate)

• Product Name: 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate
• CAS No: 1296272-87-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• MDL: MFCD13194002
• CID: 4586826
• Update Time: 2025-07-18

3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate
• 3-(2-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid;hydrate
• 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylicacidhydrate
• 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate, AldrichCPR

• MDL： MFCD13194002
• Inchi： 1S/C10H8N2O3.H2O/c13-9-4-2-1-3-6(9)7-5-8(10(14)15)12-11-7;/h1-5,13H,(H,11,12)(H,14,15);1H2
• InChI Key： FYPAKDCEIDGXLB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=C(C(=O)O)NN=1.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 87.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 537.0±40.0 °C at 760 mmHg
• Flash Point: 278.6±27.3 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate

Comprehensive Overview of 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate (CAS No. 1296272-87-1)

3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique molecular structure, featuring a hydroxyphenyl group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1296272-87-1 ensures precise identification in chemical databases, catering to researchers and industry professionals.

In recent years, the demand for heterocyclic compounds like 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate has surged due to their role in drug discovery. This compound is particularly relevant in the development of anti-inflammatory agents and antioxidants, aligning with the growing focus on precision medicine and sustainable healthcare solutions. Researchers often search for "pyrazole derivatives in drug design" or "hydroxyphenyl compounds for therapeutic applications," highlighting its interdisciplinary importance.

The hydrate form of this compound enhances its stability, making it suitable for storage and transportation under standard laboratory conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries like "how to characterize pyrazole-carboxylic acid derivatives." Its solubility in polar solvents like DMSO and methanol further broadens its utility in experimental workflows.

From an industrial perspective, 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate is gaining traction in green chemistry initiatives. Its potential as a biodegradable catalyst or ligand in metal-organic frameworks (MOFs) resonates with trends in environmentally friendly synthesis. Searches for "sustainable alternatives to traditional catalysts" often lead to discussions involving such advanced intermediates.

Quality control protocols for CAS No. 1296272-87-1 emphasize compliance with ICH guidelines, ensuring reproducibility in research. The compound's melting point and spectral data are meticulously documented, addressing common questions like "how to validate pyrazole-based compounds." These details are critical for peer-reviewed studies and patent applications.

Future research directions may explore the structure-activity relationship (SAR) of 3-(2-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid hydrate to optimize its efficacy in neurological disorders or metabolic diseases. As AI-driven drug discovery accelerates, this compound's molecular descriptors could facilitate in silico screening, a hot topic in "computational chemistry advancements."